Cas no 13612-55-0 (Tetracyclo[16.3.1.14,8.111,15]tetracosa-1(22),4,6,8(24),11,13,15(23),18,20-nonaene)

Tetracyclo[16.3.1.14,8.111,15]tetracosa-1(22),4,6,8(24),11,13,15(23),18,20-nonaene structure
13612-55-0 structure
Product Name:Tetracyclo[16.3.1.14,8.111,15]tetracosa-1(22),4,6,8(24),11,13,15(23),18,20-nonaene
CAS No:13612-55-0
MF:C24H24
MW:312.447366714478
CID:221418
PubChem ID:628547
Update Time:2025-04-19

Tetracyclo[16.3.1.14,8.111,15]tetracosa-1(22),4,6,8(24),11,13,15(23),18,20-nonaene Chemical and Physical Properties

Names and Identifiers

    • Tetracyclo[16.3.1.14,8.111,15]tetracosa-1(22),4,6,8(24),11,13,15(23),18,20-nonaene
    • <2.2.2>metacyclophane
    • [2.2.2]-Metacyclophan
    • [2.2.2]Metacyclophane
    • < 2.2.2> Metacyclophan
    • < 2.2.2> -Metacyclophan
    • AC1LCFTW
    • AG-D-73766
    • CTK0I2420
    • Tetracyclo[16.3.1.1(4,8).1(11,15)]tetracosa-1(22),4,6,8(24),11,13,15(23),18,20-nonaene
    • Tri-m-xylylen< 2.2.2> -metacyclophan
    • Tri-m-xylylene
    • DTXSID50347957
    • tetracyclo[16.3.1.14,8.111,15]tetracosa-1(22),4(24),5,7,11,13,15(23),18,20-nonaene
    • 13612-55-0
    • TZYSWQJEJIRCNE-UHFFFAOYSA-N
    • Inchi: 1S/C24H24/c1-4-19-10-12-21-6-2-8-23(17-21)14-15-24-9-3-7-22(18-24)13-11-20(5-1)16-19/h1-9,16-18H,10-15H2
    • InChI Key: TZYSWQJEJIRCNE-UHFFFAOYSA-N
    • SMILES: C1C2=CC=CC(=C2)CCC2=CC=CC(=C2)CCC2=CC=CC(=C2)C1

Computed Properties

  • Exact Mass: 312.187800766g/mol
  • Monoisotopic Mass: 312.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 0Ų
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